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Compound of Interest

Compound Name: Spinosin

Cat. No.: B015895

This guide provides crucial safety and logistical information for the proper disposal of spinosin-
based compounds, primarily focusing on products containing spinosad, a common biopesticide
used in laboratory and agricultural settings. The term "spinosin” can sometimes be used
informally to refer to spinosad, which is a mixture of spinosyn A and spinosyn D. It is critical to
handle and dispose of these substances correctly due to their environmental toxicity.[1]

Important Note for Researchers: The term "spinosin" also refers to a flavone glycoside found
in plants like Ziziphus jujuba. While specific disposal protocols for pure flavone glycoside
spinosin are not readily available in the provided safety data, a conservative approach,
treating it as chemical waste according to your institution's guidelines, is recommended. The
following procedures are based on the safety data for spinosad-containing products, which are
classified as hazardous to the environment.

Key Data and Properties

Proper handling and disposal procedures are informed by the physical, chemical, and
toxicological properties of the substance. The following table summarizes key data for a
representative spinosad-based product, Spinosin 480 SC.
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Property Value Source
Off-white to light tan, liquid

Appearance , (2]
suspension
Musty, characteristic of

Odor ) [2]
spinosad

pH (1% aqueous dilution) 8.0 at 27°C [2]

Boiling Point 100°C [2]

Density 1.09 g/ml at 27°C [2]

Solubility Forms dispersion in water [2]

Oral LD50 (rat) >8500 mg/kg [2]

Dermal LD50 (rat) >11,000 mg/kg [2]

Inhalation LC50 (rat) >5 mg/L [2][3]

] o Very toxic to aquatic life with
Aquatic Toxicity H400, H410

long-lasting effects.[2][4]

Disposal Procedures and Protocols

The recommended disposal method for spinosin (spinosad) waste is through a licensed

hazardous waste contractor.[1] Never pour unused product down any indoor or outdoor drain.

[5] Adherence to local, state, and federal regulations, such as the Resource Conservation and
Recovery Act (RCRA) in the United States, is mandatory.[1]

Step 1: Waste Classification and Segregation

Properly classify and segregate spinosin waste to ensure safe handling and disposal.

e Unused or Expired Product: This includes pure spinosin or its concentrated solutions. This

is considered hazardous waste.

o Contaminated Materials: Items that have come into contact with spinosin, such as gloves,

bench paper, pipette tips, and labware, must also be treated as hazardous waste.[1][6]
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o Empty Containers: Original packaging that held spinosin requires a specific cleaning
protocol before it can be disposed of as non-hazardous waste.[1]

Action: Keep all spinosin waste separate from other chemical waste streams in clearly labeled,
sealed, and chemically resistant containers.[1][6]

Step 2: Handling and Personal Protective Equipment
(PPE)

When handling spinosin waste, appropriate PPE is essential to minimize exposure.
o Gloves: Wear chemical-resistant gloves (e.g., nitrile).[1]

o Eye Protection: Use safety goggles with side-shields.[1]

e Protective Clothing: A lab coat is required.[1]

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.[1]

Step 3: Protocol for Empty Container Disposal

Properly rinsed empty containers may be disposed of as non-hazardous waste or recycled,
depending on local regulations.[1] The standard procedure is the "Triple Rinse" method.[7]

Experimental Protocol: Triple Rinse Procedure

Initial Drain: Invert the empty container over a designated waste collection vessel and allow it
to drain for at least 30 seconds after the flow has slowed to a drip.[7]

o First Rinse: Fill the empty container approximately one-quarter full with a suitable solvent
(e.g., water, as specified by your institution's Environmental Health and Safety department).

[1]
o Agitate: Securely cap the container and shake it vigorously for 30 seconds.[1]

o Decant: Pour the rinsate into a designated hazardous waste container for later disposal.
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o Repeat: Repeat the rinsing and decanting steps two more times.[7]

o Final Disposal: After the third rinse, puncture the container to prevent reuse.[7] It can then
typically be disposed of in a sanitary landfill or offered for recycling.[1][7] Always confirm the

final disposal method with your local waste authority.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

spinosin-based waste in a laboratory setting.
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Caption: Workflow for the safe disposal of spinosin waste.

This structured approach ensures that spinosin-based compounds are managed in a way that
protects both laboratory personnel and the environment. Always consult your institution's
specific safety guidelines and local regulations.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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